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Compound of Interest

Compound Name: CMD178

Cat. No.: B12422540

For researchers, scientists, and professionals in drug development utilizing Ku band
frequencies, the selection of a high-performance mixer is critical for maintaining signal integrity.
This guide provides an objective comparison of the Qorvo CMD178, a popular Ku band gallium
arsenide (GaAs) monolithic microwave integrated circuit (MMIC) double-balanced mixer, with
other viable alternatives in the market. This comparison is supported by experimental data and
detailed methodologies to assist in making an informed decision for your specific application.

Performance Comparison of Ku Band Mixers

The following table summarizes the key performance metrics of the Qorvo CMD178C3, a
packaged version of the CMD178 die, against the Analog Devices HMC557A and the Marki
Microwave MM1-1240S. These devices were selected for their overlapping operational
frequencies and common use in Ku band applications.
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Analog Devices

Marki Microwave

Feature Qorvo CMD178C3
HMC557A MM1-1240S

RF/LO Frequency 2.5-7.0 GHz (usable

11-21 GHz ) 12 - 40 GHz
Range in Ku band)
IF Frequency Range DC -6 GHz DC -3 GHz DC -12 GHz
Typical Conversion

6 dB 8dB 8 - 16 dB[1]
Loss
LO to RF Isolation 45 dB 50 dB[2] 43 dB[1][3]
LO to IF Isolation 45 dB 35 dBJ[2] Not Specified
RF to IF Isolation 26 dB Not Specified Not Specified
Input IP3 16 dBm 18 dBm[2] 25 dBm[1][3]

LO Drive Power

+9 to +25 dBm

+15 dBm (typical)

+18 to +23 dBm[1]

Package Type

3x3 mm SMT

24-terminal LCC

Connectorized or Chip

Experimental Protocols

To ensure a comprehensive understanding of the performance metrics, the following are
detailed methodologies for key experiments.

Conversion Loss Measurement

Conversion loss is a measure of the efficiency of the mixer in converting the RF input signal to
the IF output signal. It is defined as the ratio of the RF input power to the IF output power.

Experimental Workflow:
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Caption: A typical setup for measuring mixer conversion loss.

Procedure:

o Setup and Calibration: Configure the test setup as shown in the diagram above. Calibrate
the spectrum analyzer and signal generators to ensure accurate power level readings.
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» Signal Application: Apply a known RF signal at a specific frequency and power level to the
RF port of the mixer. Simultaneously, apply a stable LO signal at the desired frequency and
power level to the LO port.

e |F Measurement: Measure the power of the resulting IF signal at the output of the mixer
using the spectrum analyzer.

o Calculation: The conversion loss in dB is calculated as: Conversion Loss (dB) = RF Input
Power (dBm) - IF Output Power (dBm).

Isolation Measurement

Isolation in a mixer refers to the amount of power leakage between its ports. High isolation is
desirable to prevent unwanted signals from interfering with the desired output.

Experimental Workflow:
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Caption: A generalized setup for measuring mixer port-to-port isolation.
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Procedure:

e LO to RF Isolation:

[¢]

Apply a known LO signal to the LO port.

[¢]

Terminate the IF port with a 50-ohm load.

[e]

Measure the power of the leaked LO signal at the RF port using a spectrum analyzer.

o

The isolation is the difference between the input LO power and the measured power at the
RF port.

e LO to IF Isolation:

[¢]

Apply a known LO signal to the LO port.

[¢]

Terminate the RF port with a 50-ohm load.

[e]

Measure the power of the leaked LO signal at the IF port.

o

The isolation is the difference between the input LO power and the measured power at the
IF port.

e RF to IF Isolation:

[¢]

Apply a known RF signal to the RF port.

[e]

Terminate the LO port with a 50-ohm load.

[e]

Measure the power of the leaked RF signal at the IF port.

o

The isolation is the difference between the input RF power and the measured power at the
IF port.

Third-Order Intercept Point (IP3) Measurement

The third-order intercept point is a measure of a mixer's linearity. A higher IP3 indicates better
linearity and less distortion of the output signal.
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Experimental Workflow:
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Caption: A setup for two-tone third-order intercept point (IP3) measurement.

Procedure:

 Signal Application: Apply two closely spaced RF signals (f1 and f2) of equal power to the RF

port of the mixer through a power combiner. Simultaneously, apply the LO signal.

e IMD Product Measurement: At the IF output, observe the fundamental tones and the third-

order intermodulation distortion (IMD3) products at frequencies of 2f1-f2 and 2f2-f1 (after

down-conversion). Measure the power of the fundamental tones and the IMD3 products.
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o Power Sweep and Extrapolation: Vary the input power of the two RF tones and record the
corresponding output power of the fundamental and IMD3 products.

o Calculation: The output IP3 (OIP3) is the point where the extrapolated power of the
fundamental tone and the IMD3 product intersect. The input IP3 (IIP3) is then calculated by
subtracting the conversion gain from the OIP3.

Conclusion

The Qorvo CMD178C3 offers a balanced performance with low conversion loss and high
isolation, making it a strong candidate for a wide range of Ku band applications. The Analog
Devices HMC557A, while having a lower specified frequency range, can be a cost-effective
option for applications at the lower end of the Ku band. The Marki Microwave MM1-1240S
stands out for its exceptionally wide bandwidth and high linearity (IP3), suiting it for demanding
applications that require performance over a broad frequency spectrum. The choice of the
optimal mixer will ultimately depend on the specific requirements of the application, including
frequency range, linearity, and cost. The experimental protocols provided in this guide offer a
framework for in-house evaluation and verification of these critical performance parameters.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. rf-design.co.za [rf-design.co.za]

2. riwireless-world.com [rfwireless-world.com]

3. apctech.com [apctech.com]

To cite this document: BenchChem. [A Technical Comparison of Ku Band Mixers: CMD178 in
Focus]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12422540#cmd178-vs-other-ku-band-mixers-
comparison]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b12422540?utm_src=pdf-body
https://www.benchchem.com/product/b12422540?utm_src=pdf-custom-synthesis
https://rf-design.co.za/2021/08/30/mm1-1240s-rf-mixer-by-marki-microwave/
https://www.rfwireless-world.com/terminology/mixer-isolation-lo-rf-if
https://apctech.com/mm1-1240s.html
https://www.benchchem.com/product/b12422540#cmd178-vs-other-ku-band-mixers-comparison
https://www.benchchem.com/product/b12422540#cmd178-vs-other-ku-band-mixers-comparison
https://www.benchchem.com/product/b12422540#cmd178-vs-other-ku-band-mixers-comparison
https://www.benchchem.com/product/b12422540#cmd178-vs-other-ku-band-mixers-comparison
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12422540?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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